Cas no 2228496-89-5 (1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine)

• Product Name: 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine
• CAS No: 2228496-89-5
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 5748816
• PubChem ID: 165678695
• Update Time: 2025-05-24

1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-[4-(pyrrolidin-1-yl)phenyl]propan-2-amine
• 2228496-89-5
• EN300-1962378
• 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine

• Inchi： 1S/C13H18F2N2/c1-13(16,12(14)15)10-4-6-11(7-5-10)17-8-2-3-9-17/h4-7,12H,2-3,8-9,16H2,1H3
• InChI Key： ZETGLJXCNBZOEE-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=CC=1)N1CCCC1)N)F

Computed Properties

• Exact Mass: 240.14380491g/mol
• Monoisotopic Mass: 240.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine

Introduction to 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine (CAS No: 2228496-89-5)

1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228496-89-5, represents a novel molecular entity with a unique structural framework that combines fluorine substitution with a pyrrolidine moiety, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine features a propanamine backbone that is substituted with a phenyl ring at the 2-position and a pyrrolidine group at the 4-position. The presence of fluorine atoms at the 1,1-difluoro position introduces electronic and steric effects that can modulate the compound's pharmacokinetic and pharmacodynamic properties. This makes it an intriguing subject for synthetic chemists and pharmacologists who are seeking to develop new therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the development of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and bioavailability. The pyrrolidine ring is another key structural feature that has been extensively studied in medicinal chemistry. Pyrrolidine derivatives are known for their role in various biological processes and have been incorporated into numerous drug candidates targeting different disease mechanisms. The combination of these structural elements in 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine suggests potential applications in areas such as central nervous system disorders, cardiovascular diseases, and inflammatory conditions.

Current research in the field of fluorinated pyrrolidine derivatives has highlighted their potential as scaffolds for developing novel therapeutics. For instance, studies have shown that fluorine substitution can enhance the binding affinity of small molecules to their target proteins, thereby improving drug efficacy. Additionally, the pyrrolidine moiety is known to contribute to the solubility and bioavailability of drug candidates, making it an attractive feature for oral administration. The compound 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine embodies these principles and represents a significant advancement in the design of next-generation pharmaceuticals.

The synthesis of 1,1-difluoro-2-4-(pyrrolidin-1-yl)phenylpropan-2-amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex molecular framework efficiently. The use of these cutting-edge synthetic strategies not only highlights the compound's synthetic challenge but also underscores its potential as a valuable intermediate in drug development pipelines.

One of the most exciting aspects of 1,1-difluoro-2-4-(pyrrolidin-1-y l)phenylpropan -2-am ine is its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, its structural similarity to known bioactive molecules has prompted researchers to investigate its effects on targets such as kinases and G protein-coupled receptors (GPCRs). These early findings are particularly promising given the increasing demand for targeted therapies that offer personalized medicine approaches.

The pharmacological profile of 1,1-difluoro -2 -4 -(py rrolidin -1 -y l)phen ylpro pan -2-am ine is further enhanced by its favorable physicochemical properties. The presence of fluorine atoms improves metabolic stability by resisting degradation from cytochrome P450 enzymes, while the pyrrolidine ring enhances solubility in both water and lipids. This dual advantage makes the compound an excellent candidate for oral administration and improves its overall bioavailability. Such characteristics are critical for developing drugs that can be easily administered to patients without significant formulation challenges.

In conclusion, 1 , 1 -difluoro - 2 - 4 -(py rrol idin - 1 - y l ) phen yl pro pan - 2-am ine (CAS No: 2228496 -89 -5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow , it is likely that compounds like 1 , 1 -difluoro - 2 - 4 -(py rrol idin - 1 - y l ) phen yl pro pan - 2-am ine will play an increasingly important role in the discovery and development of novel therapeutics.